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Cat. No.: B14693537 Get Quote

Essential Safety and Handling Guide for 2-
Bromopentanal
Disclaimer: This document provides essential safety and logistical information for handling 2-
Bromopentanal. Due to the limited availability of specific data for 2-Bromopentanal,
information from structurally similar compounds, such as 2-Bromopentane and 5-

Bromopentanal, has been used to infer potential hazards and safety measures.[1][2][3] It is

imperative that researchers conduct a thorough risk assessment before commencing any work.

This guide is intended for researchers, scientists, and drug development professionals to foster

a secure and efficient research environment.

Hazard Identification and Classification
2-Bromopentanal is expected to be a flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.[1][4][5][6] Inhalation of vapors may cause dizziness or suffocation.[7]

[8]

GHS Hazard Statements (Inferred):

H226: Flammable liquid and vapour.[5]

H315: Causes skin irritation.[5][6]
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H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to mitigate the risks associated with handling 2-
Bromopentanal.[3]

Protection Type Required Equipment Specifications and Rationale

Eye & Face Protection
Chemical safety goggles and

face shield

Protects against splashes and

vapors.[3][5][9]

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber)

Provides robust protection

against halogenated organic

compounds.[3][4][5][9]

Body Protection

Flame-resistant lab coat over

long-sleeved clothing and long

pants. A chemically resistant

apron is also recommended.

Minimizes skin contact and

protects from potential

splashes.[3][4][5]

Respiratory Protection

NIOSH-approved air-purifying

respirator with organic vapor

cartridges

Essential for preventing

inhalation of harmful vapors,

especially when not handled in

a fume hood.[3][5]

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is necessary for the safe handling and storage of 2-
Bromopentanal.

Engineering Controls
Ventilation: All manipulations of 2-Bromopentanal must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1][4][5][7]
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Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[4][7][9]

Handling Procedures
Preparation:

Ensure the chemical fume hood is operational.

Don all required PPE as specified in the table above.[2]

Have a spill kit readily available.[3]

Handling:

Conduct all transfers and manipulations within the fume hood.[1][3]

Ground and bond containers when transferring material to prevent static discharge.[5][7]

[9]

Use non-sparking tools.[1][5][9]

Avoid contact with eyes, skin, and clothing.[5][7]

Post-Handling:

Wash hands thoroughly after handling.[4][5][7]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.[2][3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][7][9]

Keep away from heat, sparks, and open flames.[4][5][7][9]

Store away from incompatible materials such as oxidizing agents and strong bases.[4][10]
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Disposal Plan
Proper disposal of 2-Bromopentanal and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Liquid Waste: Collect all liquid waste containing 2-Bromopentanal in a designated,

labeled, and sealed container for "Halogenated Organic Waste".[1]

Solid Waste: Contaminated solid waste (e.g., gloves, absorbent materials) should be

placed in a separate, sealed container labeled as hazardous waste.

Labeling: The waste container label should include "Hazardous Waste," the full chemical

name, and the approximate concentration.[1]

Storage of Waste: Store waste containers in a cool, dry, and well-ventilated area, away from

ignition sources.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5][6][9]

Quantitative Data
The following table summarizes key quantitative data, primarily inferred from the closely related

compound 2-Bromopentane.
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Property Value Source

Molecular Formula C5H11Br [6]

CAS Number
107-81-3 (for 2-

Bromopentane)
[6]

Boiling Point 116 - 117 °C [6][10]

Flash Point 20 °C [6][10]

Melting Point -95.5 °C [10]

Density 1.216 g/mL at 25 °C

Experimental Protocol: Spill Response
This protocol outlines the essential steps for responding to a 2-Bromopentanal spill.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.[2]

Ventilate: Ensure the area is well-ventilated. For spills inside a fume hood, keep the hood

running.[2][7]

Control Ignition Sources: Remove all sources of ignition from the area.[1][5][7] Use non-

sparking tools for cleanup.[1][5]

Contain the Spill: Use an inert absorbent material such as sand, earth, or commercial

sorbents to contain and absorb the spilled liquid.[1][7]

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled

container for hazardous waste disposal.[1][7]

Decontaminate: Thoroughly clean the spill area.[1][2]
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Workflow for Safe Handling of 2-Bromopentanal
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Caption: Workflow for the safe handling and disposal of 2-Bromopentanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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